Cas no 67563-35-3 (Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]-)

Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]- structure
67563-35-3 structure
Product Name:Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]-
CAS No:67563-35-3
MF:C14H9Cl2NO
MW:278.133361577988
CID:394604
PubChem ID:28905393
Update Time:2025-04-19

Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-chloro-2-[4-(chloromethyl)phenyl]-
    • 5-chloro-2-[4-(chloromethyl)phenyl]-1,3-benzoxazole
    • AKOS005062709
    • SCHEMBL1736234
    • DTXSID10651789
    • 67563-35-3
    • IKIDTDNHZPMSET-UHFFFAOYSA-N
    • Inchi: 1S/C14H9Cl2NO/c15-8-9-1-3-10(4-2-9)14-17-12-7-11(16)5-6-13(12)18-14/h1-7H,8H2
    • InChI Key: IKIDTDNHZPMSET-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(C1C=CC(CCl)=CC=1)O2

Computed Properties

  • Exact Mass: 277.00627
  • Monoisotopic Mass: 277.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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